Cas no 866729-66-0 (2-3-(4-fluorobenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide)

• Product Name: 2-3-(4-fluorobenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide
• CAS No: 866729-66-0
• MF: C₂₅H₂₁FN₂O₅S
• MW: 480.508048772812
• CID: 5980888
• PubChem ID: 2136974
• Update Time: 2025-07-10

2-3-(4-fluorobenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-fluorobenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide
• 2-[3-(4-fluorophenyl)sulfonyl-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide
• F1604-0613
• 2-[3-(4-fluorobenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methylphenyl)acetamide
• AKOS001822567
• 2-(3-((4-fluorophenyl)sulfonyl)-6-methoxy-4-oxoquinolin-1(4H)-yl)-N-(m-tolyl)acetamide
• 866729-66-0

• Inchi： 1S/C25H21FN2O5S/c1-16-4-3-5-18(12-16)27-24(29)15-28-14-23(34(31,32)20-9-6-17(26)7-10-20)25(30)21-13-19(33-2)8-11-22(21)28/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key： GWPBJVQANOTPCQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)CN1C2=C(C=C(OC)C=C2)C(=O)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 480.11552111g/mol
• Monoisotopic Mass: 480.11552111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 894
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Additional information on 2-3-(4-fluorobenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide

Introduction to 2-3-(4-fluorobenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide (CAS No. 866729-66-0)

2-3-(4-fluorobenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 866729-66-0, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple functional groups, including a quinoline core, a fluoro-substituted benzenesulfonyl moiety, and an N-(3-methylphenyl)acetamide side chain, makes this molecule a candidate for various therapeutic applications.

The quinoline scaffold is well-documented for its role in medicinal chemistry, particularly in the development of antimicrobial, antimalarial, and anticancer agents. The structural motif of 2-3-(4-fluorobenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide incorporates several key features that enhance its pharmacological profile. The fluoro-substituted benzenesulfonyl group at the 2-position and 3-position of the quinoline ring contributes to its binding affinity and metabolic stability, while the methoxy group at the 6-position influences electronic properties and potential interactions with biological targets. Additionally, the N-(3-methylphenyl)acetamide moiety introduces hydrophobicity and may contribute to solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced efficacy and reduced toxicity. The compound 2-3-(4-fluorobenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide has been explored in several preclinical studies for its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Preliminary findings suggest that this molecule exhibits inhibitory activity against specific targets, making it a valuable candidate for further optimization.

The synthesis of 2-3-(4-fluorobenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include sulfonylation of the quinoline scaffold, introduction of the methoxy group via nucleophilic aromatic substitution, and final acetylation to form the acetamide derivative. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and minimize byproduct formation.

The pharmacokinetic properties of this compound are also of great interest. Studies have indicated that modifications at the 3-position of the quinoline ring can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. The fluoro-substituted benzenesulfonyl group, in particular, has been shown to enhance binding affinity while maintaining favorable pharmacokinetic characteristics. Additionally, computational modeling has been used to predict potential interactions with biological targets, providing insights into how structural modifications may influence activity.

One of the most compelling aspects of 2-3-(4-fluorobenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-methylphenyl)acetamide is its potential in combination therapy. Its ability to inhibit multiple targets simultaneously suggests that it could be used in conjunction with other drugs to achieve synergistic effects. This approach is particularly relevant in oncology, where combination therapies are often more effective than single-agent treatments due to their ability to target different pathways involved in cancer growth and progression.

Recent advances in high-throughput screening (HTS) have facilitated the rapid identification of compounds with novel biological activities. The use of HTS has allowed researchers to test large libraries of compounds against various biological targets efficiently. In this context, 2-3-(4-fluorobenzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yly-N-(3-methylphenyl)acetamide has emerged as a promising candidate for further investigation due to its unique structural features and preliminary biological activity.

The development of new drugs is a complex process that involves extensive preclinical testing before human trials can begin. However, preliminary data on 2-[N-(3-Methylphenyl)acetamido]-6-methoxy-[2-[[(4-fluoro-benzo)sulfonyl]amino]-5-oxy]-quinoxaline suggest that it may have significant therapeutic potential. Further studies are needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

In conclusion,2-[N-(3-Methylphenyl)acetamido]-6-MeO-[5-Oxo-[2-[[(F-Benzo)sulfonyl]amino]quinoxalin]-7-YL]-Acetamide represents a promising lead compound for drug discovery efforts aimed at addressing unmet medical needs. Its unique structural features make it an attractive candidate for further optimization and development into a new therapeutic agent.